Cas no 2305252-00-8 (3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride)

3,3-Difluoro-8-azaspiro[4.5]decane hydrochloride is a fluorinated spirocyclic amine compound with potential applications in pharmaceutical and agrochemical research. The incorporation of two fluorine atoms at the 3-position enhances its metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery. The spirocyclic structure contributes to conformational rigidity, which can improve binding selectivity in target interactions. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced physicochemical properties. Its synthetic versatility allows for further functionalization, enabling diverse derivatization pathways for structure-activity relationship studies.
3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride structure
2305252-00-8 structure
Product Name:3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride
CAS No:2305252-00-8
MF:C9H16ClF2N
MW:211.679848670959
CID:4787286
Update Time:2025-05-27

3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride
    • Inchi: 1S/C9H15F2N.ClH/c10-9(11)2-1-8(7-9)3-5-12-6-4-8;/h12H,1-7H2;1H
    • InChI Key: FZFUIJIYPISIHJ-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CCC2(CCNCC2)C1)F

Computed Properties

  • Exact Mass: 211.0939335 g/mol
  • Monoisotopic Mass: 211.0939335 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • Molecular Weight: 211.68

3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6763054-1mg
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2305252-00-8 95.0%
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$94.0 2022-02-28
Enamine
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Enamine
EN300-6763054-10mg
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$134.0 2022-02-28
Enamine
EN300-6763054-20mg
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride
2305252-00-8 95.0%
20mg
$176.0 2022-02-28
Enamine
EN300-6763054-25mg
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride
2305252-00-8 95.0%
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$191.0 2022-02-28
Enamine
EN300-6763054-50mg
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride
2305252-00-8 95.0%
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$269.0 2022-02-28
Enamine
EN300-6763054-100mg
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride
2305252-00-8 95.0%
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Enamine
EN300-6763054-250mg
2,2-difluoro-8-azaspiro[4.5]decane hydrochloride
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$572.0 2022-02-28
Enamine
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3,3-Difluoro-8-azaspiro[4.5]decane;hydrochloride Related Literature

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